Propanamide, 3-(1,2,3,4-tetrahydro-2-isoquinolyl)-N-(4-ethoxyphenyl)-

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(4-ethoxyphenyl)propanamide
• InChI: InChI=1S/C20H24N2O2/c1-2-24-19-9-7-18(8-10-19)21-20(23)12-14-22-13-11-16-5-3-4-6-17(16)15-22/h3-10H,2,11-15H2,1H3,(H,21,23)
• InChI Key: QMRUFYUGIUIOPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CCN2CCC3=CC=CC=C3C2

Description

3-[3,4-Dihydro-2(1H)-isoquinolinyl]-N-(4-ethoxyphenyl)propanamide is a complex organic compound that belongs to the class of isoquinoline derivatives. Isoquinoline derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. This compound, in particular, has garnered interest due to its unique structural features and potential pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3,4-dihydro-2(1H)-isoquinolinyl]-N-(4-ethoxyphenyl)propanamide typically involves the following steps:

N-Alkylation of 3,4-Dihydroisoquinoline Derivatives: The initial step involves the N-alkylation of 3,4-dihydroisoquinoline derivatives.

Oxidation of Iminium Salts: The resulting iminium salts are then